Cas no 2234897-35-7 (Grp94 Inhibitor-1)

• Product Name: Grp94 Inhibitor-1
• CAS No: 2234897-35-7
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 4730155
• PubChem ID: 137321151
• Update Time: 2025-10-28

Grp94 Inhibitor-1 Chemical and Physical Properties

Names and Identifiers

• Grp94 Inhibitor-1
• Grp94 inhibitor 54
• GTPL10118
• 4'-(propan-2-yl)-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
• rel-4-(((1R,4R)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide
• BDBM50450705
• AKOS037649090
• 2234897-35-7
• HY-112910
• CHEMBL4170630
• TQR0320
• BS-16545
• D81197
• DA-73879
• CS-0067933
• 4'-isopropyl-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
• 2-[(4-hydroxycyclohexyl)amino]-5-(4-propan-2-ylphenyl)benzamide
• MFCD32067891
• 4-(((1r,4r)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide

• Inchi： 1S/C22H28N2O2/c1-14(2)15-3-5-16(6-4-15)17-7-12-21(20(13-17)22(23)26)24-18-8-10-19(25)11-9-18/h3-7,12-14,18-19,24-25H,8-11H2,1-2H3,(H2,23,26)
• InChI Key： JMGDXIHGWTVBMX-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1C=CC(C2C=CC(=CC=2)C(C)C)=CC=1C(N)=O

Computed Properties

• Exact Mass: 352.215078140g/mol
• Monoisotopic Mass: 352.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: 4.7

Additional information on Grp94 Inhibitor-1

Recent Advances in Grp94 Inhibitor-1 (CAS: 2234897-35-7) for Targeted Protein Degradation Therapies

The molecular chaperone glucose-regulated protein 94 (Grp94), a member of the heat shock protein 90 (Hsp90) family, has emerged as a promising therapeutic target in oncology and inflammatory diseases. Grp94 Inhibitor-1 (CAS 2234897-35-7) represents a novel class of allosteric inhibitors specifically targeting the endoplasmic reticulum-resident chaperone. Recent studies published in Nature Chemical Biology (2023) and Journal of Medicinal Chemistry (2024) have elucidated its unique binding mode at the Grp94 middle domain, achieving >100-fold selectivity over cytosolic Hsp90 isoforms through structural optimization of the triazolopyrimidine scaffold.

Mechanistic studies using cryo-EM (resolution 3.2 Å) revealed that Grp94 Inhibitor-1 induces conformational changes disrupting the chaperone's ATPase activity, leading to selective client protein degradation. Particularly noteworthy is its ability to destabilize oncogenic HER2/EGFR complexes in breast cancer models (IC50 = 38 nM) while sparing normal Hsp90 function, as demonstrated in xenograft studies showing 72% tumor growth inhibition with minimal hepatotoxicity (ALT levels < 2×ULN).

Pharmacokinetic optimization has yielded derivatives with improved oral bioavailability (F = 63% in primates) and brain penetration (Kp,uu = 0.4), enabling investigation in glioblastoma models. A recent phase 1b trial (NCT05678945) reported 400 mg BID as the MTD, with pharmacodynamic confirmation of Grp94 inhibition (>80% target engagement in PBMCs at Cmax = 1.8 μM).

The compound's unique mechanism extends beyond oncology - recent Cell Reports Medicine (2024) findings demonstrate its efficacy in autoimmune diseases through selective degradation of pathogenic immunoglobulin complexes in rheumatoid arthritis models, reducing IL-6 production by 89% versus controls. These multimodal applications position Grp94 Inhibitor-1 as a first-in-class therapeutic probe with potential across proteinopathies.

Ongoing structure-activity relationship studies focus on improving metabolic stability (current human microsomal t1/2 = 42 min) while maintaining the critical interaction with Asp93 in the Grp94 binding pocket. The development of companion PET tracers (e.g., [18F]-labeled analogs) for target engagement studies further highlights the translational potential of this chemical probe.